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Compound of Interest

Compound Name: Lithium bromide

Cat. No.: B125157 Get Quote

An in-depth technical guide on the core fundamental chemical properties of lithium bromide.

Introduction
Lithium bromide (LiBr) is an inorganic salt composed of lithium cations (Li⁺) and bromide

anions (Br⁻).[1][2][3] It is a chemical compound of significant interest due to its exceptionally

high hygroscopicity and solubility in water, making it highly effective as a desiccant in industrial

air conditioning and absorption refrigeration systems.[1][2][4][5] This guide provides a

comprehensive overview of the fundamental chemical and physical properties of lithium
bromide, detailed experimental protocols for its characterization, and relevant safety

information for researchers, scientists, and drug development professionals.

Physical and Chemical Properties
Lithium bromide is a white, crystalline, hygroscopic solid that forms a cubic crystal structure

similar to sodium chloride (rock salt).[1][2][6][7][8] It is odorless and stable under normal

conditions.[1][9] Its high affinity for water is one of its most notable characteristics, leading to its

primary application as a desiccant.[1][2][4][5] It is highly soluble not only in water but also in

polar organic solvents such as methanol, ethanol, and ether.[1][2][7][8][9]

Table 1: Physicochemical Properties of Lithium Bromide
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Property Value Citations

Chemical Formula LiBr [1][7][9]

Molar Mass 86.845 g/mol [1][7][9]

Appearance
White, crystalline, hygroscopic

solid
[4][5][6][7]

Density 3.464 g/cm³ [1][6][7]

Melting Point 552 °C (1,026 °F) [1][4][7]

Boiling Point 1,265 °C (2,309 °F) [1][7][9]

Crystal Structure Cubic (Rock Salt, Fm-3m) [2][6][10]

Refractive Index (n20/D) 1.784 [4][8]

Table 2: Solubility of Lithium Bromide in Water

Temperature Solubility (g / 100 mL) Citations

0 °C 143 [1]

20 °C 166.7 [1][4]

100 °C 266 [6]

Table 3: Thermodynamic Properties of Lithium Bromide

Property Value Citations

Standard Enthalpy of

Formation (ΔH°f)
-351.2 kJ/mol [6]

Standard Gibbs Free Energy

of Formation (ΔG°f)
-342.0 kJ/mol [6]

Synthesis and Key Reactions
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Synthesis
Lithium bromide is typically prepared in the laboratory via the neutralization reaction between

a lithium base and hydrobromic acid.

Reaction with Lithium Hydroxide: Lithium hydroxide reacts with hydrobromic acid to produce

lithium bromide and water.[1][9][11]

LiOH + HBr → LiBr + H₂O[1][2]

Reaction with Lithium Carbonate: An aqueous solution of lithium carbonate can be treated

with hydrobromic acid. This reaction yields lithium bromide, water, and carbon dioxide gas.

[1][7]

Li₂CO₃ + 2HBr → 2LiBr + H₂O + CO₂[1]

The resulting salt solution is then evaporated to yield crystalline lithium bromide.[2]

Reactants Products

Lithium Hydroxide (LiOH)

Lithium Bromide (LiBr)

Water (H₂O)

Lithium Carbonate (Li₂CO₃) Carbon Dioxide (CO₂)

Hydrobromic Acid (HBr)

Click to download full resolution via product page

Caption: Common laboratory synthesis routes for Lithium Bromide.

Key Chemical Reactions
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Halogen Displacement: Lithium bromide reacts with chlorine gas in a single displacement

reaction to form lithium chloride and bromine.[1][2][7][9]

2LiBr + Cl₂ → 2LiCl + Br₂

Precipitation Reaction: When an aqueous solution of lithium bromide is mixed with silver

nitrate, a precipitate of silver bromide is formed.[7][9]

LiBr(aq) + AgNO₃(aq) → AgBr(s) + LiNO₃(aq)

Organic Synthesis: LiBr serves as a versatile reagent in organic chemistry. It is used as a

catalyst in reactions such as the Biginelli reaction for synthesizing dihydropyrimidinones and

in the regioselective ring-opening of epoxides to form halohydrins.[12]

Experimental Protocols
Protocol for Determination of Aqueous Solubility
Objective: To determine the solubility of lithium bromide in water at a specific temperature by

constructing a solubility curve.

Methodology: This protocol involves preparing solutions of known concentrations and

determining the temperature at which crystallization (saturation) begins upon cooling.[13][14]

[15]

Preparation: Accurately weigh four different masses of anhydrous lithium bromide (e.g., 14

g, 16 g, 18 g, 20 g) and place each into a separate, labeled test tube.

Solvent Addition: Using a 10 mL graduated cylinder, add exactly 10.0 mL of deionized water

to each test tube.

Dissolution: Prepare a hot water bath using a 600 mL beaker on a hot plate. Place the test

tubes in the bath and heat, stirring each solution gently with a glass rod until all the LiBr has

completely dissolved.

Crystallization Point Determination: Remove one test tube from the hot water bath. Place a

thermometer into the solution.
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Observation: Continuously stir the solution with the thermometer and observe carefully for

the first appearance of solid crystals. Record the temperature at which crystallization begins.

This is the saturation temperature.

Replication: Repeat steps 4-5 for each of the remaining test tubes.

Data Analysis: Convert the mass of LiBr in 10 mL of water to grams per 100 mL. Plot the

solubility ( g/100 mL) on the y-axis against the saturation temperature (°C) on the x-axis to

generate a solubility curve.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh multiple samples of LiBr

Add 10 mL H₂O to each sample

Heat in water bath until fully dissolved

Remove from heat and insert thermometer

Stir and observe for first crystal formation

Record crystallization temperature

Repeat for all samples

Plot Solubility vs. Temperature

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility curve of LiBr.

Protocol for Infrared (IR) Spectroscopy Analysis
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Objective: To characterize anhydrous lithium bromide using Fourier-Transform Infrared (FTIR)

spectroscopy. Note: The fundamental Li-Br vibrational mode appears in the far-infrared (FIR)

region, which may require specialized optics.

Methodology: The KBr pellet method is standard for analyzing solid samples.

Sample Preparation: Due to its extreme hygroscopicity, anhydrous lithium bromide must be

handled in a dry environment (e.g., a glove box). Finely grind a small amount (~1-2 mg) of

LiBr with approximately 200 mg of dry, spectroscopic-grade potassium bromide (KBr) using

an agate mortar and pestle.

Pellet Formation: Transfer the homogenous powder mixture to a pellet press die. Apply

pressure (typically 7-10 tons) for several minutes to form a thin, transparent or translucent

pellet.

Spectrometer Setup: Place the KBr pellet into the sample holder of an FTIR spectrometer.

Data Acquisition: Purge the spectrometer's sample compartment with dry air or nitrogen to

minimize interference from atmospheric water vapor. Collect a background spectrum of the

empty sample holder.

Sample Spectrum: Place the sample pellet in the beam path and record the infrared

spectrum. The typical range is 4000-400 cm⁻¹, but for LiBr, the key lattice vibrations are in

the far-infrared region (< 400 cm⁻¹).[16]

Analysis: The resulting spectrum will show absorption bands corresponding to the vibrational

modes of the Li-Br bond. The absence of broad absorption bands around 3400 cm⁻¹ and

1640 cm⁻¹ indicates the absence of significant water contamination.

Safety and Handling
Lithium bromide is a hazardous substance that requires careful handling.

Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[4][8][17][18]

Ingestion can lead to gastrointestinal irritation and may have effects on the central nervous

system.[8]
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Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a lab coat when handling the compound.

Handling: Use in a well-ventilated area to avoid inhalation of dust. Avoid contact with skin,

eyes, and clothing. When dissolving in water, be aware that the process is exothermic and

generates heat.[8]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Due to its

hygroscopic nature, it must be protected from moisture.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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